Cas no 1423027-43-3 (5-(methylsulfamoyl)furan-3-carboxylic acid)

• Product Name: 5-(methylsulfamoyl)furan-3-carboxylic acid
• CAS No: 1423027-43-3
• MF: C₆H₇NO₅S
• MW: 205.188480615616
• CID: 4598179
• PubChem ID: 71757096
• Update Time: 2025-08-05

5-(methylsulfamoyl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(methylsulfamoyl)furan-3-carboxylic acid
• 3-Furancarboxylic acid, 5-[(methylamino)sulfonyl]-

• Inchi： 1S/C6H7NO5S/c1-7-13(10,11)5-2-4(3-12-5)6(8)9/h2-3,7H,1H3,(H,8,9)
• InChI Key： KXSQYNZCXFSVNU-UHFFFAOYSA-N
• SMILES： O1C(S(NC)(=O)=O)=CC(C(O)=O)=C1

5-(methylsulfamoyl)furan-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(methylsulfamoyl)furan-3-carboxylic acid

5-(Methylsulfamoyl)furan-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1423027-43-3, known as 5-(methylsulfamoyl)furan-3-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of furan derivatives, which have gained considerable attention due to their unique chemical properties and potential applications in drug development. The structure of this compound consists of a furan ring substituted with a carboxylic acid group at position 3 and a methylsulfamoyl group at position 5. These substituents contribute to its distinct chemical behavior and biological activity.

Recent studies have highlighted the importance of sulfonamide groups in modulating the pharmacokinetic properties of drugs. In the case of 5-(methylsulfamoyl)furan-3-carboxylic acid, the sulfonamide moiety plays a crucial role in enhancing the compound's solubility and stability, making it a promising candidate for various therapeutic applications. Researchers have explored its potential as an anti-inflammatory agent, where its ability to inhibit specific enzymes involved in inflammatory pathways has shown promising results.

The synthesis of this compound involves a multi-step process that typically includes the formation of the furan ring followed by functionalization at specific positions. The introduction of the methylsulfamoyl group is often achieved through nucleophilic substitution or coupling reactions, depending on the starting materials and reaction conditions. The optimization of these synthetic routes has been a focus of recent research, with efforts directed toward improving yield and purity while minimizing environmental impact.

In terms of physical properties, 5-(methylsulfamoyl)furan-3-carboxylic acid exhibits a melting point in the range of 180–190°C, which is typical for compounds with strong hydrogen bonding capabilities due to the presence of both carboxylic acid and sulfonamide groups. Its solubility in polar solvents such as water and methanol is relatively high, which is advantageous for its use in aqueous-based formulations.

One area where this compound has shown significant potential is in the development of bioactive molecules. Its ability to interact with various biological targets, such as protein kinases and receptors, has made it a valuable tool in drug discovery programs. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to specific targets with high accuracy, further accelerating its development as a therapeutic agent.

Moreover, the green chemistry aspects of this compound's synthesis have been increasingly emphasized. Scientists are exploring sustainable methods to produce 5-(methylsulfamoyl)furan-3-carboxylic acid using renewable feedstocks and energy-efficient processes. These efforts align with global initiatives to reduce environmental impact while maintaining high standards of chemical quality.

In conclusion, 5-(methylsulfamoyl)furan-3-carboxylic acid (CAS No. 1423027-43-3) represents a versatile molecule with wide-ranging applications in pharmaceutical research and beyond. Its unique chemical structure, combined with advancements in synthetic methodologies and computational modeling, positions it as a key player in the development of innovative therapeutic solutions. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the field of organic chemistry and beyond.